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Compound of Interest

Compound Name: Lansoprazole N-oxide

Cat. No.: B194826

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of Lansoprazole N-oxide, a significant
impurity and potential metabolite of the proton pump inhibitor, Lansoprazole. This document
outlines its chemical identity, synthesis, analytical characterization, and biological relevance,
presenting key data in a structured format for scientific and research applications.

Core Chemical and Physical Data

Lansoprazole N-oxide, identified as a degradation product of Lansoprazole under acidic or
basic stress conditions, possesses the following key identifiers and properties[1].

Parameter Value Reference
CAS Number 213476-12-1 [1]
Molecular Formula C16H14F3N303S [1]
Molecular Weight 385.4 g/mol [1]

2-[[[3-methyl-1-oxido-4-(2,2,2-
trifluoroethoxy)pyridin-1-ium-2-

IUPAC Name ]
yllmethylsulfinyl]-1H-
benzimidazole

Synonyms Lansoprazole EP Impurity A
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Synthesis and Characterization

Lansoprazole N-oxide is synthesized through the oxidation of its thioether precursor. The
process and subsequent characterization involve precise analytical techniques to ensure purity
and structural confirmation.

Experimental Protocols

Synthesis of Lansoprazole N-oxide
This protocol is adapted from a published synthetic method[2].

o Starting Material: 2-[[[3-methyl-4-(2,2,2-trifluoroethoxy)-1-oxide-2-pyridylJmethyl]thio]-1H-
benzimidazole.

o Oxidizing Agent: meta-Chloroperoxybenzoic acid (m-CPBA).

e Procedure:

o

Dissolve the starting material in a suitable solvent such as chloroform.
o Cool the solution to a reduced temperature to control the reaction rate.
o Slowly add a solution of m-CPBA in the same solvent to the reaction mixture.

o Monitor the reaction progress using an appropriate analytical technique (e.g., Thin Layer
Chromatography or HPLC).

o Upon completion, quench any excess oxidizing agent.

o Purify the product using column chromatography or recrystallization to obtain
Lansoprazole N-oxide.

Analytical Characterization

The structural confirmation and purity of Lansoprazole N-oxide are typically determined using
a combination of the following spectroscopic and chromatographic methods:
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» High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid
Chromatography (UPLC): These techniques are employed to determine the purity of
Lansoprazole N-oxide and to quantify its presence in drug formulations. A typical method
would utilize a C18 column with a gradient elution of a buffered mobile phase and an organic
solvent, with UV detection at an appropriate wavelength.

e Mass Spectrometry (MS) and High-Resolution Mass Spectrometry (HRMS): These methods
are used to confirm the molecular weight and elemental composition of the synthesized
compound.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are essential for
elucidating the detailed molecular structure of Lansoprazole N-oxide.

« Infrared (IR) Spectroscopy: IR spectroscopy provides information about the functional groups
present in the molecule.

Biological Significance and Metabolic Pathway

Lansoprazole N-oxide is not merely an impurity; it is also considered a prodrug that
undergoes in vivo conversion to Lansoprazole sulfone. The metabolism of Lansoprazole and its
derivatives primarily occurs in the liver, mediated by cytochrome P450 enzymes.

Metabolic Conversion Pathway

The metabolic transformation of Lansoprazole involves key oxidative enzymes. The pathway
illustrates the conversion of Lansoprazole to its major metabolites, including the sulfone
derivative. Lansoprazole N-oxide is hypothesized to enter this pathway, leading to the
formation of Lansoprazole sulfone.
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Caption: Metabolic pathway of Lansoprazole.

Experimental Workflow for In Vivo Conversion Analysis

To investigate the conversion of Lansoprazole N-oxide to Lansoprazole sulfone, a typical
experimental workflow would be as follows:
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Caption: Workflow for in vivo conversion study. Caption: Workflow for in vivo conversion study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Lansoprazole N-oxide: A Comprehensive Technical
Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b194826#cas-number-and-molecular-formula-of-
lansoprazole-n-oxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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